Cas no 3621-97-4 (2-(Methylthio)-4-nitrobenzo[d]thiazole)

• Product Name: 2-(Methylthio)-4-nitrobenzo[d]thiazole
• CAS No: 3621-97-4
• MF: C₈H₆N₂O₂S₂
• MW: 226.275438785553
• CID: 4820572
• Update Time: 2025-04-23

2-(Methylthio)-4-nitrobenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-4-nitrobenzo[d]thiazole
• Benzothiazole, 2-(methylthio)-4-nitro-

• Inchi： 1S/C8H6N2O2S2/c1-13-8-9-7-5(10(11)12)3-2-4-6(7)14-8/h2-4H,1H3
• InChI Key： CJDGKQINLCTMBO-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(=CC=CC1=2)[N+](=O)[O-])SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 3.1
• Topological Polar Surface Area: 112

Additional information on 2-(Methylthio)-4-nitrobenzo[d]thiazole

Comprehensive Overview of 2-(Methylthio)-4-nitrobenzo[d]thiazole (CAS No. 3621-97-4)

2-(Methylthio)-4-nitrobenzo[d]thiazole (CAS No. 3621-97-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This compound belongs to the benzo[d]thiazole family, characterized by a fused benzene and thiazole ring system. The presence of a methylthio group at the 2-position and a nitro group at the 4-position enhances its reactivity, making it a valuable intermediate in various chemical syntheses.

One of the most frequently searched questions about 2-(Methylthio)-4-nitrobenzo[d]thiazole is its role in pharmaceutical research. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents. Researchers are particularly interested in its nitrobenzo[d]thiazole core, which has shown promise in modulating biological pathways. This aligns with the growing demand for novel therapeutic compounds, especially in the wake of increasing antibiotic resistance.

Another area of interest is the compound's application in material science. The methylthio and nitro functional groups contribute to its electronic properties, making it a candidate for use in organic electronics and photovoltaic materials. With the rise of sustainable energy solutions, the search for efficient organic semiconductors has intensified, and 2-(Methylthio)-4-nitrobenzo[d]thiazole is being investigated for its potential in this field.

The synthesis of 2-(Methylthio)-4-nitrobenzo[d]thiazole typically involves the nitration of 2-(methylthio)benzo[d]thiazole, a process that requires careful control of reaction conditions to ensure high yield and purity. This compound is often used as a precursor for more complex molecules, and its stability under various conditions makes it a reliable choice for laboratory and industrial applications. Users searching for synthesis methods or reaction optimization for this compound will find it valuable to note that recent advancements in catalytic techniques have improved its production efficiency.

In addition to its scientific applications, 2-(Methylthio)-4-nitrobenzo[d]thiazole has also been studied for its environmental impact. As the chemical industry moves toward greener practices, researchers are evaluating the biodegradability and toxicity of such compounds. This aligns with the increasing public interest in sustainable chemistry and eco-friendly alternatives. While this compound is not classified as hazardous, proper handling and disposal are always recommended to minimize environmental footprint.

The market for 2-(Methylthio)-4-nitrobenzo[d]thiazole is expected to grow steadily, driven by its expanding applications in pharmaceuticals, materials science, and specialty chemicals. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the demand from research institutions and industrial laboratories. For those searching for where to buy 2-(Methylthio)-4-nitrobenzo[d]thiazole, it is advisable to source from reputable suppliers who provide detailed technical data and certificates of analysis.

In summary, 2-(Methylthio)-4-nitrobenzo[d]thiazole (CAS No. 3621-97-4) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features, combined with its reactivity, make it a subject of ongoing research and development. Whether you are a chemist exploring new synthetic routes, a material scientist investigating organic electronics, or a pharmaceutical researcher seeking novel drug candidates, this compound offers a wealth of opportunities for innovation.